Cas no 41159-13-1 (1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-)

• Product name: 1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-
• CAS No: 41159-13-1
• MF: C₁₀H₁₁NO₂S₂
• MW: 241.32984
• CID: 334497
• PubChem ID: 38774

1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane,2-methyl-2-(4-nitrophenyl)-
• 2-methyl-2-(4-nitrophenyl)-1,3-dithiolane
• 1,3-DITHIOLANE, 2-METHYL-2-(p-NITROPHENYL)-
• BRN 5540417
• DTXSID00194094
• SCHEMBL12436884
• 41159-13-1
• 2-Methyl-2-(p-nitrophenyl)-1,3-dithiolane

• Inchi： InChI=1S/C10H11NO2S2/c1-10(14-6-7-15-10)8-2-4-9(5-3-8)11(12)13/h2-5H,6-7H2,1H3
• InChI Key： KBQHFQPJKLVEMY-UHFFFAOYSA-N
• SMILES： O=[N+](C1C=CC(C2(SCCS2)C)=CC=1)[O-]

Computed Properties

• Exact Mass: 241.02312
• Monoisotopic Mass: 241.02312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.4

Experimental Properties

• Density: 1.325
• Boiling Point: 388.9°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.641